Cas no 136888-22-7 (6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one)

6-Fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one is a fluorinated heterocyclic compound featuring a fused pyrrolopyridinone scaffold. Its structure incorporates a fluorine substituent at the 6-position, which can enhance electronic properties and influence binding interactions in medicinal chemistry applications. The compound’s rigid bicyclic framework and lactam functionality make it a valuable intermediate for designing bioactive molecules, particularly in pharmaceutical research targeting kinase inhibition or CNS disorders. The fluorine atom may improve metabolic stability and bioavailability. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. This compound is typically handled under standard laboratory conditions, with purity and characterization confirmed via HPLC, NMR, and mass spectrometry.
6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one structure
136888-22-7 structure
Product Name:6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one
CAS No:136888-22-7
MF:C7H5FN2O
MW:152.125804662704
MDL:MFCD12963049
CID:1019303
PubChem ID:10606931
Update Time:2025-10-29

6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
    • 2H-Pyrrolo[3,2-b]pyridin-2-one,6-fluoro-1,3-dihydro-(9CI)
    • 6-fluoro-1,3-dihydropyrrolo[3,2-b]pyridin-2-one
    • 6-fluoro-4-azaoxindole
    • 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one
    • MFCD12963049
    • s11339
    • 6-fluoro-4-aza-2-oxindole
    • SY324226
    • IXVQXCSKTPIMLA-UHFFFAOYSA-N
    • 6-Fluoro-1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one
    • 2H-Pyrrolo[3,2-b]pyridin-2-one, 6-fluoro-1,3-dihydro-
    • SCHEMBL659190
    • 6-FLUORO-1H,3H-PYRROLO[3,2-B]PYRIDIN-2-ONE
    • 2H-Pyrrolo[3,2-B]pyridine-2-one, 6-Fluoro-1,3-DIHYDRO-
    • AS-69344
    • CS-0445566
    • AKOS022186482
    • 136888-22-7
    • AMY23747
    • DTXSID001224873
    • DB-323992
    • MDL: MFCD12963049
    • Inchi: 1S/C7H5FN2O/c8-4-1-6-5(9-3-4)2-7(11)10-6/h1,3H,2H2,(H,10,11)
    • InChI Key: IXVQXCSKTPIMLA-UHFFFAOYSA-N
    • SMILES: FC1C=NC2=C(C=1)NC(C2)=O

Computed Properties

  • Exact Mass: 152.03900
  • Monoisotopic Mass: 152.03859095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99000
  • LogP: 0.85330

6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Pricemore >>

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Additional information on 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one

6-Fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 136888-22-7): A Comprehensive Overview

6-Fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 136888-22-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the pyrrolopyridine family, a class of compounds known for their diverse biological activities and applications in drug discovery. The presence of a fluorine atom at the 6-position enhances its metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

The structural uniqueness of 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one lies in its fused bicyclic system, combining a pyrrole and pyridine ring. This configuration allows for versatile interactions with biological targets, particularly enzymes and receptors involved in neurological and inflammatory pathways. Researchers have explored its potential as a kinase inhibitor, with promising results in preclinical studies for conditions such as cancer and autoimmune diseases.

In recent years, the demand for fluorinated pyrrolopyridines has surged due to their enhanced pharmacokinetic properties. Fluorination, as seen in 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one, is a common strategy in modern drug design to improve compound stability and target affinity. This trend aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular structures play a pivotal role.

The synthesis of 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one typically involves multi-step organic reactions, including cyclization and fluorination steps. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods are particularly relevant in the context of green chemistry, a hot topic in the chemical industry aimed at reducing environmental impact.

Beyond pharmaceuticals, 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one has potential applications in material science. Its rigid, planar structure makes it a candidate for organic electronic devices, such as OLEDs and sensors. The incorporation of fluorine atoms can also modify the electronic properties of materials, a feature highly sought after in the development of next-generation optoelectronic materials.

The global market for specialty chemicals like 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one is expanding, driven by increasing R&D investments in the life sciences sector. Key players in the pharmaceutical and agrochemical industries are actively seeking novel heterocyclic compounds to address unmet medical needs and crop protection challenges. This compound's versatility positions it as a valuable asset in these endeavors.

Analytical characterization of 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's identity and purity, which are critical for regulatory compliance and research reproducibility—a major focus in today's scientific community.

Future research directions for 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one may explore its potential in combination therapies and drug delivery systems. The rise of AI-driven drug discovery platforms could accelerate the identification of new applications for this scaffold, leveraging computational models to predict biological activity and optimize molecular properties.

In conclusion, 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 136888-22-7) represents a fascinating example of how strategic molecular design can yield compounds with broad utility across multiple industries. Its continued study promises to contribute valuable insights to the fields of medicinal chemistry, materials science, and beyond.

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